Cas no 1040650-79-0 (1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(pyridine-3-sulfonyl)piperazine)

• Product Name: 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(pyridine-3-sulfonyl)piperazine
• CAS No: 1040650-79-0
• MF: C₁₇H₁₇F₂N₇O₂S
• MW: 421.424387693405
• CID: 6204570
• PubChem ID: 30858557
• Update Time: 2025-08-10

1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(pyridine-3-sulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(pyridine-3-sulfonyl)piperazine
• AKOS024503035
• 1-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-4-pyridin-3-ylsulfonylpiperazine
• 1040650-79-0
• 1-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-4-(pyridin-3-ylsulfonyl)piperazine
• F5251-0205

• Inchi： 1S/C17H17F2N7O2S/c18-15-4-3-13(10-16(15)19)26-17(21-22-23-26)12-24-6-8-25(9-7-24)29(27,28)14-2-1-5-20-11-14/h1-5,10-11H,6-9,12H2
• InChI Key： XSUBEFHRVBKPDW-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N1CCN(CC2=NN=NN2C2C=CC(=C(C=2)F)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 421.11325031g/mol
• Monoisotopic Mass: 421.11325031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(pyridine-3-sulfonyl)piperazine

Introduction to Compound with CAS No. 1040650-79-0 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 1040650-79-0 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. This compound, formally known as 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(pyridine-3-sulfonyl)piperazine, represents a novel class of pharmacological agents with promising therapeutic potential. The unique structural features of this molecule, including its tetrazole and pyridine-sulfonyl piperazine moieties, make it a compelling candidate for further investigation in drug discovery and development.

The< strong>1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl moiety is particularly noteworthy due to its ability to modulate biological pathways through precise interactions with target proteins. Recent studies have highlighted the role of tetrazole derivatives in inhibiting enzymes and receptors involved in various diseases, including cancer and neurodegenerative disorders. The presence of< strong> fluorine atoms at the 3 and 4 positions of the phenyl ring enhances the metabolic stability and binding affinity of the compound, making it an attractive scaffold for medicinal chemists.

The< strong>pyridine-3-sulfonyl piperazine component of this compound contributes to its pharmacological activity by facilitating interactions with specific biological targets. Piperazine derivatives are well-known for their role as central nervous system (CNS) active agents, while sulfonyl groups often enhance binding affinity and selectivity. The combination of these structural elements in< strong> 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(pyridine-3-sulfonyl)piperazine suggests a multifaceted approach to drug design that could lead to the development of novel therapeutics.

In recent years, there has been a surge in research focused on identifying small molecules that can modulate protein-protein interactions (PPIs) relevant to human diseases. The< strong>tetrazole moiety in this compound has been shown to disrupt aberrant PPIs associated with cancer progression by acting as a competitive inhibitor or by inducing conformational changes in target proteins. This mechanism aligns with the growing interest in PPI modulators as potential therapeutic agents.

The< strong>pyridine-3-sulfonyl group not only enhances the solubility and bioavailability of the compound but also plays a crucial role in its binding interactions. Studies have demonstrated that sulfonyl-pyridine derivatives can interact with various biological targets through hydrogen bonding and hydrophobic interactions. This dual functionality makes< strong> 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(pyridine-3-sulfonyl)piperazine a versatile scaffold for designing molecules with enhanced pharmacological properties.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule. These methods not only improve efficiency but also allow for the introduction of various functional groups that can fine-tune the pharmacological properties of the compound.

Evaluation of< strong>CAS No. 1040650-79-0 in preclinical studies has revealed promising results regarding its efficacy and safety profiles. In vitro assays have shown that this compound exhibits significant inhibitory activity against key enzymes and receptors involved in disease pathways. Additionally, animal models have demonstrated its potential as a therapeutic agent without notable side effects at effective doses.

The growing body of evidence supporting the therapeutic potential of< strong>tetrazole-containing compounds has spurred further research into their applications across various disease areas. Researchers are exploring ways to optimize these molecules for better bioavailability, reduced toxicity, and enhanced target specificity. The< strong>pyridine-sulfonyl piperazine moiety is particularly valuable in this context due to its ability to modulate multiple biological targets simultaneously.

The development of< strong> 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(pyridine-3-sulfonyl)piperazine represents a significant advancement in medicinal chemistry by combining structural elements known to enhance pharmacological activity. This compound exemplifies how innovative molecular design can lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.

In conclusion,< strong>CAS No. 1040650-79-0, characterized by its unique structural features including the< strong>tetrazole-pyridine-sulfonyl piperazine core, holds considerable promise for future pharmaceutical applications. Ongoing research efforts are aimed at further elucidating its mechanisms of action and optimizing its properties for clinical use. As our understanding of disease biology continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.